![molecular formula C8H9BrN2O2S B1314150 Ethyl 5-bromo-2-(methylthio)pyrimidine-4-carboxylate CAS No. 74840-38-3](/img/structure/B1314150.png)
Ethyl 5-bromo-2-(methylthio)pyrimidine-4-carboxylate
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Overview
Description
Ethyl 5-bromo-2-(methylthio)pyrimidine-4-carboxylate is a chemical compound with the CAS Number: 74840-38-3 . It has a molecular weight of 277.14 . This compound is in solid form and is stored in a refrigerator .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Molecular Structure Analysis
The IUPAC name of this compound is ethyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate . The InChI code is 1S/C8H9BrN2O2S/c1-3-13-7(12)6-5(9)4-10-8(11-6)14-2/h4H,3H2,1-2H3 .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, related compounds have been studied. For example, 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine reacted with N,N-dimethylethylenediamine to give a specific product .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It is slightly soluble in water .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Ethyl 5-bromo-2-(methylthio)pyrimidine-4-carboxylate serves as a key intermediate in the synthesis of various heterocyclic compounds with potential biological activities. Research demonstrates its utility in creating novel pyrido and thieno pyrimidine derivatives, which are foundational for further pharmaceutical and chemical studies. For instance, the compound has been used in the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems, showcasing its versatility in creating complex heterocyclic structures (Bakhite, Al‐Sehemi, & Yamada, 2005). Additionally, it plays a crucial role in the preparation of 5H-1-thia-3,5,6,8-tetraazaacenaphthylenes, indicating its significance in developing new heterocyclic systems with unique properties (Tumkevičius, 1995).
Catalysis and Reaction Mechanisms
The chemical serves as a pivotal reactant in various synthesis reactions, illustrating its role in understanding catalysis and reaction mechanisms. Studies have shown its application in efficient syntheses of ethyl 2-methylthio- and ethyl 2-benzylthio-6-methyl(aryl)pyrimidine-4-carboxylates and their acid derivatives, highlighting the cyclocondensation reactions under mild conditions (Zanatta et al., 2015). This research contributes to the broader understanding of catalytic processes and offers insights into optimizing synthetic pathways for related compounds.
Biological Activity Studies
The compound's derivatives have been explored for their potential biological activities, including antioxidant and antimicrobial properties. For example, microwave-assisted synthesis of thiazolopyrimidine derivatives has been investigated, with some compounds exhibiting moderate to good biological activities. This research highlights the potential of this compound derivatives in developing new therapeutic agents (Youssef & Amin, 2012).
Kinetic and Mechanistic Studies
This compound also finds application in kinetic and mechanistic studies. Research on its oxidation by potassium dichromate in aqueous perchloric acid medium provides valuable data on reaction kinetics, stoichiometry, and mechanism, contributing to the fundamental understanding of chemical reaction processes (Padmini, Manju, & Sateesh, 2016).
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 5-bromo-2-methylsulfanylpyrimidine-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O2S/c1-3-13-7(12)6-5(9)4-10-8(11-6)14-2/h4H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAZCVNCWMFKYJI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC(=NC=C1Br)SC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60503789 |
Source
|
Record name | Ethyl 5-bromo-2-(methylsulfanyl)pyrimidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60503789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74840-38-3 |
Source
|
Record name | Ethyl 5-bromo-2-(methylsulfanyl)pyrimidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60503789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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